Cas no 1258540-35-0 (3-(hydroxyamino)methylbenzoic acid)

• Product Name: 3-(hydroxyamino)methylbenzoic acid
• CAS No: 1258540-35-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD30200876
• CID: 5620082
• PubChem ID: 103282682
• Update Time: 2025-10-18

3-(hydroxyamino)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2855141
• 3-[(hydroxyamino)methyl]benzoic acid
• 1258540-35-0
• Benzoic acid, 3-[(hydroxyamino)methyl]-
• 3-(hydroxyamino)methylbenzoic acid

• MDL： MFCD30200876
• Inchi： 1S/C8H9NO3/c10-8(11)7-3-1-2-6(4-7)5-9-12/h1-4,9,12H,5H2,(H,10,11)
• InChI Key： LSIUZMCKBHLCCZ-UHFFFAOYSA-N
• SMILES： ONCC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 413.2±55.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(hydroxyamino)methylbenzoic acid

Introduction to 3-(hydroxyamino)methylbenzoic acid (CAS No. 1258540-35-0)

3-(hydroxyamino)methylbenzoic acid, identified by the chemical identifier CAS No. 1258540-35-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-(hydroxyamino)methylbenzoic acid, particularly the presence of both hydroxyl and amino functional groups on a benzene ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-(hydroxyamino)methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and selective oxidation, are often employed to introduce the desired functional groups while maintaining structural integrity. The compound's solubility profile and stability under various conditions are critical factors that influence its suitability for different applications, including in vitro and in vivo studies.

In recent years, 3-(hydroxyamino)methylbenzoic acid has garnered attention due to its potential role in the development of novel therapeutic agents. Research has demonstrated that derivatives of benzoic acid can exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The hydroxyl and amino groups in 3-(hydroxyamino)methylbenzoic acid allow for further functionalization, enabling the creation of libraries of compounds with tailored biological activities. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

One of the most compelling aspects of 3-(hydroxyamino)methylbenzoic acid is its potential application in modulating cellular signaling pathways. Studies have shown that benzoic acid derivatives can interact with various enzymes and receptors, influencing processes such as pain perception, immune response, and metabolic regulation. For instance, modifications to the benzene ring or the attached functional groups can alter the compound's binding affinity to target proteins, thereby fine-tuning its pharmacological effects. This level of precision is essential for developing drugs with high efficacy and minimal side effects.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 3-(hydroxyamino)methylbenzoic acid for treating chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. By leveraging the anti-inflammatory properties associated with benzoic acid derivatives, researchers aim to develop new treatments that can modulate inflammatory responses without compromising host defense mechanisms. Preclinical studies have provided promising evidence supporting the use of compounds like 3-(hydroxyamino)methylbenzoic acid as modulators of inflammatory cytokine production and immune cell function.

Additionally, 3-(hydroxyamino)methylbenzoic acid has shown promise in the field of neurology. Emerging research suggests that benzoic acid derivatives may have neuroprotective effects, making them potential candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets is a critical factor in their potential application as therapeutic agents. Further investigation into the mechanisms by which 3-(hydroxyamino)methylbenzoic acid exerts its effects on neuronal cells could lead to novel treatments for CNS disorders.

The agrochemical sector has also explored the use of 3-(hydroxyamino)methylbenzoic acid as a precursor for developing environmentally friendly pesticides and herbicides. By incorporating this compound into formulations designed to protect crops from pests and diseases, researchers aim to create products that are effective yet less harmful to non-target organisms. The biodegradability and low toxicity profile of benzoic acid derivatives make them attractive alternatives to traditional agrochemicals that may have adverse environmental impacts.

In conclusion,3-(hydroxyamino)methylbenzoic acid (CAS No. 1258540-35-0) is a versatile compound with significant potential across multiple domains of research and industry. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new biological activities and synthetic pathways associated with this compound, its importance is likely to grow further. The ongoing development of novel derivatives and formulations based on 3-(hydroxyamino)methylbenzoic acid underscores its value as a building block for innovative solutions in science and technology.